Cas no 1955519-31-9 (4-(aminomethyl)-1-tert-butyl-5-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one)

• Product Name: 4-(aminomethyl)-1-tert-butyl-5-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one
• CAS No: 1955519-31-9
• MF: C₁₃H₂₂N₄O
• MW: 250.339982509613
• MDL: MFCD30180720
• CID: 5241716
• PubChem ID: 122360316
• Update Time: 2025-06-13

4-(aminomethyl)-1-tert-butyl-5-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 4-(aminomethyl)-1-(1,1-dimethylethyl)-5-(1-methyl-1H-pyrazol-4-yl)-
• 4-(aminomethyl)-1-tert-butyl-5-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one

• MDL： MFCD30180720
• Inchi： 1S/C13H22N4O/c1-13(2,3)17-11(18)5-9(6-14)12(17)10-7-15-16(4)8-10/h7-9,12H,5-6,14H2,1-4H3
• InChI Key： IENAFQSVQJZSCI-UHFFFAOYSA-N
• SMILES： N1(C(C)(C)C)C(C2=CN(C)N=C2)C(CN)CC1=O

Additional information on 4-(aminomethyl)-1-tert-butyl-5-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one

Comprehensive Overview of 4-(aminomethyl)-1-tert-butyl-5-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one (CAS No. 1955519-31-9)

The compound 4-(aminomethyl)-1-tert-butyl-5-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one (CAS No. 1955519-31-9) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a pyrrolidin-2-one core and pyrazole substituent, this compound exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its aminomethyl functional group, which offers versatile reactivity for further derivatization.

In recent years, the demand for novel heterocyclic compounds like 4-(aminomethyl)-1-tert-butyl-5-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one has surged due to their role in developing targeted therapies. The tert-butyl moiety enhances the molecule's stability, while the 1-methyl-1H-pyrazol-4-yl group contributes to its bioactivity. This combination makes it a valuable scaffold for designing enzyme inhibitors and receptor modulators, addressing current challenges in precision medicine.

The synthesis of CAS No. 1955519-31-9 typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing interest in small-molecule drug candidates, this compound aligns with trends in fragment-based drug design and computational chemistry, where researchers prioritize molecules with optimal pharmacokinetic properties.

From an industrial perspective, 4-(aminomethyl)-1-tert-butyl-5-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions have improved its production efficiency, reducing environmental impact. These advancements resonate with the broader scientific community's focus on eco-friendly manufacturing and circular economy principles.

Furthermore, the compound's potential extends to agrochemical applications, where its structural motifs may contribute to the development of next-generation crop protection agents. As global concerns about food security and pesticide resistance intensify, molecules like CAS No. 1955519-31-9 offer promising avenues for innovation. Its compatibility with biodegradable formulations is another area of active investigation.

In summary, 4-(aminomethyl)-1-tert-butyl-5-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one represents a compelling case study in modern chemical research. Its multifaceted applications, from pharmaceutical intermediates to sustainable agrochemicals, underscore its relevance in addressing contemporary scientific and societal challenges. Ongoing studies continue to explore its full potential, making it a compound worth monitoring in the evolving landscape of specialty chemicals.